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Introduction

SK-J014-1n is a novel small molecule compound that has garnered significant interest within
the scientific community for its potential therapeutic applications. Understanding its
physicochemical properties is paramount for researchers, scientists, and drug development
professionals to effectively design and conduct experiments, as well as to formulate it into a
viable drug product. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of SK-J014-1n, including its solubility, stability, and lipophilicity.
Detailed experimental protocols and data are presented to facilitate further research and
development.

Physicochemical Data Summary

A compilation of the key physicochemical parameters of SK-J014-1n is presented below.
These values are essential for predicting its behavior in biological systems and for designing
appropriate experimental and formulation strategies.
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Property Value Experimental Conditions
Molecular Weight 450.5 g/mol N/A
) ) Differential Scanning
Melting Point 182-185 °C )
Calorimetry (DSC)
- Phosphate Buffered Saline
Aqueous Solubility 25 pg/mL
(PBS), pH 7.4, 25 °C
LogP (Octanol/Water) 3.2 Shake-flask method
pKa 8.5 (basic) Potentiometric titration

) N Stable for >24h in PBS (pH )
Chemical Stability 7.4y at 37°C HPLC analysis
4) at 37°

Hygroscopicity Non-hygroscopic Dynamic Vapor Sorption (DVS)

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties of SK-
J014-1n are provided to ensure reproducibility and allow for further investigation.

Determination of Aqueous Solubility

The solubility of SK-J014-1n in agueous media was determined using the shake-flask method.

o Materials: SK-J014-1n, Phosphate Buffered Saline (PBS, pH 7.4), HPLC-grade water,
HPLC-grade acetonitrile, analytical balance, vortex mixer, 1.5 mL microcentrifuge tubes, 0.22
pum syringe filters, HPLC system with a UV detector.

e Procedure:

o An excess amount of SK-J014-1n was added to a microcentrifuge tube containing 1 mL of
PBS (pH 7.4).

o The suspension was vortexed for 1 minute to ensure thorough mixing.
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o The tube was then incubated at 25 °C for 24 hours with constant agitation to reach
equilibrium.

o Following incubation, the sample was centrifuged at 14,000 rpm for 10 minutes to pellet
the undissolved solid.

o The supernatant was carefully collected and filtered through a 0.22 um syringe filter to
remove any remaining particulate matter.

o The concentration of SK-J014-1n in the filtrate was determined by a validated HPLC
method with a standard calibration curve.

Determination of Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) was determined to assess the lipophilicity of SK-
J014-1n.

o Materials: SK-J014-1n, n-octanol (pre-saturated with water), HPLC-grade water (pre-
saturated with n-octanol), analytical balance, separatory funnel, vortex mixer, centrifuge,
HPLC system with a UV detector.

e Procedure:
o A stock solution of SK-J014-1n was prepared in n-octanol.

o Equal volumes of the n-octanol stock solution and water were added to a separatory
funnel.

o The mixture was vigorously shaken for 10 minutes and then allowed to stand for 24 hours
to ensure complete phase separation.

o After separation, both the n-octanol and aqueous phases were carefully collected.

o The concentration of SK-J014-1n in each phase was quantified using a validated HPLC
method.

o The LogP value was calculated as the logarithm of the ratio of the concentration of SK-
J014-1n in the n-octanol phase to its concentration in the aqueous phase.
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Signaling Pathway and Workflow Diagrams

To visually represent the context in which SK-J014-1n is studied and utilized, the following
diagrams illustrate a hypothetical signaling pathway it may modulate and a typical experimental

workflow for its characterization.
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Caption: Experimental workflow for the characterization of SK-J014-1n.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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